Methyl 2-(morpholin-4-ylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate

• IUPAC Name: methyl 2-(morpholin-4-ylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate
• InChI: InChI=1S/C14H21N3O3/c1-19-14(18)13-11(10-16-6-8-20-9-7-16)15-17-5-3-2-4-12(13)17/h2-10H2,1H3
• InChI Key: BMQVYWOORUDRFR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C2CCCCN2N=C1CN3CCOCC3
• Molecular Formula: C14H21N3O3
• Molecular Weight: 279.33 g/mol
• CAS No.: 1984171-28-9

Description

Methyl 2-(morpholin-4-ylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C14H21N3O3 and its molecular weight is 279.34. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Methyl 2-(morpholin-4-ylmethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxylate and related compounds have been synthesized and found to have potential in the development of antimicrobial agents. Kumar, Sadashiva, and Rangappa (2007) demonstrated an efficient synthesis of a related compound, highlighting its use in creating potent antimicrobials including arecoline derivatives (Y. C. S. Kumar, M. P. Sadashiva, & K. Rangappa, 2007). Mar'yasov et al. (2016) also synthesized a series of compounds using morpholine, noting their antimicrobial activity (M. Mar'yasov, V. V. Davydova, V. P. Sheverdov, O. Nasakin, & V. L. Gein, 2016).

Tuberculostatic Activity

Gobis et al. (2006) investigated compounds including morpholine derivatives and found low tuberculostatic activity in vitro (K. Gobis, H. Foks, Z. Zwolska, & E. Augustynowicz-Kopeć, 2006).

Antifungal and Antitubercular Properties

Syed, Alagwadi, and Alegaon (2013) synthesized derivatives of morpholine and tested them for antifungal and antitubercular activity, with some compounds displaying good efficacy (Manjoor. Syed, Alagwadi Kallanagouda Ramappa, & S. Alegaon, 2013).

Synthesis of Biologically Active Compounds

Wang et al. (2016) reported the synthesis of a morpholine derivative, an important intermediate for creating biologically active compounds, highlighting its significance in anticancer drug development (Linxiao Wang, Jianqiang Wang, Shan Xu, Jielian Wu, Qidong Tang, & Pengwu Zheng, 2016).

Insecticidal Activity

Bakhite et al. (2014) synthesized pyridine derivatives, including morpholine, and demonstrated significant insecticidal activity against cowpea aphid (E. A. Bakhite, Aly A. Abd-Ella, M. El-Sayed, & S. A. Abdel-Raheem, 2014).

Anticancer Activity

Srivastava et al. (2007) synthesized diaryl dihydropyrazole-3-carboxamides, including morpholine derivatives, and evaluated their antiobesity activity related to CB1 receptor antagonism, suggesting potential in cancer treatment (Brijesh Kumar Srivastava, A. Joharapurkar, S. Raval, Jayendra Z. Patel, R. Soni, P. Raval, Archana Gite, Amitgiri Goswami, N. Sadhwani, N. Gandhi, H. Patel, Bhupendra Mishra, M. Solanki, B. Pandey, & Mukul R Jain, 2007).

Mechanism of Action

The mechanism of action of this compound is not clear from the available information. If it has biological activity, it would likely depend on its interactions with biological molecules.

Safety and Hazards

The safety and hazards associated with this compound are not known from the available information. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research on this compound could involve further investigation of its synthesis, characterization of its physical and chemical properties, and exploration of its potential biological activities.